N-((2-(4-methoxyphenyl)thiazol-4-yl)methyl)-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide

• IUPAC Name: N-[[2-(4-methoxyphenyl)-1,3-thiazol-4-yl]methyl]-6-(1,2,4-triazol-1-yl)pyridazine-3-carboxamide
• InChI: InChI=1S/C18H15N7O2S/c1-27-14-4-2-12(3-5-14)18-22-13(9-28-18)8-20-17(26)15-6-7-16(24-23-15)25-11-19-10-21-25/h2-7,9-11H,8H2,1H3,(H,20,26)
• InChI Key: LHVBORJIATZEFW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NC(=CS2)CNC(=O)C3=NN=C(C=C3)N4C=NC=N4
• Molecular Formula: C18H15N7O2S
• Molecular Weight: 393.4 g/mol

Description

N-((2-(4-methoxyphenyl)thiazol-4-yl)methyl)-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide is a useful research compound. Its molecular formula is C18H15N7O2S and its molecular weight is 393.43. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Compounds with structural features similar to N-((2-(4-methoxyphenyl)thiazol-4-yl)methyl)-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide have been synthesized through various chemical reactions, demonstrating the versatility of their structural frameworks for modifications and functionalization. For example, Hassan et al. (2014) synthesized 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives, highlighting methods of creating complex heterocyclic compounds that could be applied to similar structures (Hassan, Hafez, & Osman, 2014). Such synthetic strategies are crucial for developing new compounds with potential biological or material applications.

Biological Activities

Compounds structurally related to the query compound have shown a range of biological activities, including antimicrobial, antitumor, and antioxidant properties. For instance:

• Khalifa et al. (2015) reported on the synthesis of novel arylazothiazole disperse dyes containing selenium, demonstrating their application in dyeing polyester fibers and exhibiting in vitro screening for antioxidant, antitumor, and antimicrobial activities (Khalifa, Abdel‐Hafez, Gobouri, & Kobeasy, 2015).
• Othman and Hussein (2020) explored the synthesis, characterization, and biological studies of novel pyrazole carboxamide, pyridazine, and thienopyridazine derivatives, identifying compounds with significant antibacterial bioactivity (Othman & Hussein, 2020).